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Compound of Interest

Compound Name: SBP-7455

Cat. No.: B2895894

In the dynamic landscape of drug discovery, the safety of laboratory personnel is paramount.
This document provides essential guidance on the safe handling of SBP-7455, a potent and
orally active dual ULK1/ULK2 autophagy inhibitor investigated for its potential in cancer
therapy.[1][2] Given that a specific Safety Data Sheet (SDS) for SBP-7455 is not publicly
available, this guide is based on best practices for handling novel small molecule inhibitors in a
research setting.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling SBP-7455, a comprehensive approach to personal protection is crucial to
minimize exposure risk. The following table summarizes the recommended PPE.
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Specification/Stand
PPE Category Item Purpose
ard
] o Prevents skin contact.
_ Disposable Nitrile o
Hand Protection ASTM D6319 Double gloving is
Gloves
recommended.
Safety Glasses with
) ) ) Protects eyes from
Eye Protection Side Shields or ANSI 787.1

Goggles

splashes or aerosols.

Body Protection Laboratory Coat

Protects skin and
personal clothing from

contamination.

) ) Fume Hood or
Respiratory Protection ]
Ventilated Enclosure

Recommended for
handling the solid
compound or
preparing solutions to
avoid inhalation of

dust or aerosols.

Operational Plan for Handling SBP-7455

A structured workflow is critical to ensure safety and maintain the integrity of the compound.

Experimental Workflow for Handling SBP-7455
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Figure 1. SBP-7455 Handling Workflow

Preparation
- Assemble all necessary PPE and materials.
- Work within a certified chemical fume hood.

'

Weighing
- Tare a clean, tared weigh boat on an analytical balance.
- Carefully transfer the required amount of solid SBP-7455.

:

Solubilization
- Add the appropriate solvent (e.g., DMSO) to the solid.
- Gently vortex or sonicate to ensure complete dissolution.

i

Experimental Use
- Perform the experiment following the established protocol.
- Maintain all safety precautions.

:

Decontamination
- Wipe down all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol).
- Dispose of contaminated wipes as chemical waste.

l

Waste Disposal
- Dispose of all contaminated materials in designated hazardous waste containers.

Click to download full resolution via product page
Figure 1. SBP-7455 Handling Workflow

Disposal Plan

Proper disposal of SBP-7455 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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» Solid Waste: All disposable materials that have come into contact with SBP-7455, including
gloves, weigh boats, and pipette tips, should be collected in a designated, sealed, and
clearly labeled hazardous waste container.

o Liquid Waste: Unused solutions of SBP-7455 and contaminated solvents should be collected
in a separate, sealed, and clearly labeled hazardous waste container. Do not pour chemical
waste down the drain.

o Container Disposal: Empty containers of SBP-7455 should be triple-rinsed with a suitable
solvent. The rinsate should be collected as hazardous liquid waste. The rinsed container can
then be disposed of according to institutional guidelines.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol provides a step-by-step guide for preparing a stock solution of SBP-7455, a
common procedure in a research laboratory.

Materials:

e SBP-7455 (solid)

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

e Analytical balance

e Microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Personal Protective Equipment (as specified in the table above)

Procedure:
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e Preparation: Don all required PPE and perform all subsequent steps within a chemical fume
hood.

e Weighing:
o Place a sterile, tared microcentrifuge tube on the analytical balance.

o Carefully weigh out the desired amount of SBP-7455. For example, to prepare 1 mL of a
10 mM stock solution, weigh 3.54 mg of SBP-7455 (Molecular Weight: 354.33 g/mol ).

e Solubilization:

o Add the calculated volume of DMSO to the microcentrifuge tube containing the solid SBP-
7455. For a 10 mM solution from 3.54 mg, add 1 mL of DMSO.

o Cap the tube securely.
 Dissolution:

o Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath
may be used if necessary, but the stability of the compound under these conditions should
be considered.

e Storage:

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C or -80°C as recommended by the supplier for long-term
stability. Avoid repeated freeze-thaw cycles.

By adhering to these safety and handling protocols, researchers can minimize risks and create
a secure environment for advancing scientific discovery with SBP-7455.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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